Cas no 287111-06-2 (Caprylic acid-2-13C)

• Product Name: Caprylic acid-2-13C
• CAS No: 287111-06-2
• MF: C₈H₁₆O₂
• MW: 145.204097747803
• CID: 2839317
• PubChem ID: 71309161
• Update Time: 2025-04-21

Caprylic acid-2-13C Chemical and Physical Properties

Names and Identifiers

• Octanoic acid-2-13C
• DTXSID30745775
• (2-~13~C)Octanoic acid
• DTXCID10696519
• Octanoic acid-2-13C, 99 atom % 13C
• 287111-06-2
• SCHEMBL1331035
• Caprylic acid-2-13C

• Inchi： 1S/C8H16O2/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H,9,10)/i7+1
• InChI Key： WWZKQHOCKIZLMA-CDYZYAPPSA-N
• SMILES： OC([13CH2]CCCCCC)=O

Computed Properties

• Exact Mass: 145.118384584g/mol
• Monoisotopic Mass: 145.118384584g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.916 g/mL at 25 °C
• Melting Point: 16 °C(lit.)
• Boiling Point: 237 °C(lit.)
• Flash Point: 113 °C

Caprylic acid-2-13C Security Information

• Hazardous Material transportation number：UN 3265 8/PG 3
• Hazard Category Code： 34
• Safety Instruction： 26-36/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids